Calcium dioctadecyl bis(succinate)

• CAS No.: 17619-51-1
• Molecular Formula: C44H82CaO8
• Molecular Weight: 779.2 g/mol
• IUPAC Name: calcium;4-octadecoxy-4-oxobutanoate
• InChI: InChI=1S/2C22H42O4.Ca/c2*1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20-26-22(25)19-18-21(23)24;/h2*2-20H2,1H3,(H,23,24);/q;;+2/p-2
• InChI Key: CNYRPDSGKPZOBV-UHFFFAOYSA-L
• Canonical SMILES: CCCCCCCCCCCCCCCCCCOC(=O)CCC(=O)[O-].CCCCCCCCCCCCCCCCCCOC(=O)CCC(=O)[O-].[Ca+2]

Description

Calcium dioctadecyl bis(succinate) is a useful research compound. Its molecular formula is C44H82CaO8 and its molecular weight is 779.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

696.4 g of a commercially available technical stearyl alcohol were introduced into a reaction vessel and heated to 80° C. 256.6 g succinic anhydride were then added; the reaction mixture was heated to 130° C. The reaction was mildly exothermic; the temperature rose to 140° C. The reaction mixture was then stirred for 30 minutes at 130 to 140° C.; the acid value of the reaction mixture was 151 to 152. 94.3 g plus 2.8 g (3% excess) calcium hydroxide Were then introduced in portions over a period of 30 minutes at temperatures of 145° to 150° C. The reaction mixture was kept at that temperature for 4 hours, a light vacuum being applied at the beginning of the reaction. The vacuum was increased to 500 hPa after 30 minutes, to 32 hPa after 1 h and 39 hPa after 2 h and was left at that value until the end of the 4-hour reaction time.